6-(2,4-Dinitrophenyl)oxan-2-one

• CAS: 61477-84-7
• Molecular Formula: C11H10N2O6
• Molecular Weight: 266.21 g/mol
• SMILES: C1CC(OC(=O)C1)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• InChI: InChI=1S/C11H10N2O6/c14-11-3-1-2-10(19-11)8-5-4-7(12(15)16)6-9(8)13(17)18/h4-6,10H,1-3H2
• InChIKey: UWKKBCWZSNCNQJ-UHFFFAOYSA-N

6-(2,4-Dinitrophenyl)oxan-2-one Overview

6-(2,4-Dinitrophenyl)oxan-2-one (CAS 61477-84-7) is a delta-valerolactone derivative substituted with a 2,4-dinitrophenyl chromophore [1]. Classified as a small molecule with the formula C11H10N2O6 and a molecular weight of 266.21 g/mol, it features a chiral center at the 6-position of the oxan-2-one ring, existing as a racemic mixture under this CAS number [1][2]. Its primary functional utility stems from the electron-deficient aromatic ring, making it a candidate for nucleophilic aromatic substitution reactions and a potential chromogenic substrate for hydrolytic enzymes, where cleavage releases the 2,4-dinitrophenol reporter group [2].

Probe Type

Chromogenic delta-valerolactone probe with 2,4-DNP reporter

Detection Context

Hydrolytic release of 2,4-DNP reporter with absorbance near 360 nm

Stereochemical Form

Racemic mixture supports chiral separation method development

• [1] PubChem. Compound Summary for CID 71395484, 6-(2,4-Dinitrophenyl)oxan-2-one. National Center for Biotechnology Information (2026). View Source
• [2] ChemSrc. (2024). 6-(2,4-dinitrophenyl)oxan-2-one (CAS 61477-84-7). View Source

6-(2,4-Dinitrophenyl)oxan-2-one Substitution Risks

Substituting 6-(2,4-Dinitrophenyl)oxan-2-one with a generic analog, such as an unsubstituted delta-valerolactone, eliminates its chromogenic detection capability. Compared to mono-nitrophenyl lactones (e.g., 4-nitrophenyl derivatives), the target compound’s dual nitro groups enhance the electrophilicity of the aromatic ring and shift the absorbance spectrum of the released phenol, potentially altering reaction kinetics and detection sensitivity in enzyme assays [1]. However, a lack of published head-to-head kinetic data prevents definitive ranking against established substrates like 2,4-dinitrophenyl butyrate. The choice between this compound and its isolated enantiomers (e.g., (6R)-6-(2,4-Dinitrophenyl)oxan-2-one, CAS 61520-99-8) is critical for stereospecific applications, though no study was found comparing the racemate’s performance to a single enantiomer [2].

Unsubstituted lactone Eliminates chromogenic detection capability; no spectrophotometric signal upon hydrolysis for assay monitoring.

Mono-nitrophenyl analog Absorbance spectrum shifts (~405 nm vs ~360 nm) and lower electrophilicity may alter reaction kinetics and detection sensitivity.

Single enantiomer Racemate may not reflect stereospecific interactions; isolated enantiomers are required for chiral reference standard applications.

• [1] PubChem. Compound Summary for CID 71395484, 6-(2,4-Dinitrophenyl)oxan-2-one. National Center for Biotechnology Information (2026). View Source
• [2] ChemSrc. (2024). (6R)-6-(2,4-Dinitrophenyl)oxan-2-one (CAS 61520-99-8). View Source

6-(2,4-Dinitrophenyl)oxan-2-one Evidence Profile

2,4-DNP Absorbance Shift

The core functional differentiation of 6-(2,4-Dinitrophenyl)oxan-2-one from non-chromogenic lactones is its function as a pro-chromophore. Hydrolysis of the lactone ring releases 2,4-dinitrophenol (2,4-DNP). This contrasts with the baseline unsubstituted delta-valerolactone, which has no spectrophotometric signature upon hydrolysis. Further, the 2,4-DNP reporter's absorbance peak is at approximately 360 nm, which is red-shifted relative to 4-nitrophenol (released from analogous 4-nitrophenyl lactones), which absorbs near 405 nm [1]. This spectral difference can be exploited in multiplexed assays where interference at 405 nm is a concern. No comparative kinetic data (e.g., Km, kcat) was found to position this compound against other 2,4-DNP esters.

Chromogenic reporter λmax

Class-level inference

2,4-DNP reporter absorbs at ~360 nm, distinct from 4-nitrophenol at ~405 nm

Supports multiplexed assay fit where interference at 405 nm is a concern

Comparative kinetic data (Km, kcat) not published

Evidence Dimension	Chromogenic reporter absorption maximum (λmax) upon hydrolysis
Target Compound Data	Absorbs at ~360 nm (via released 2,4-dinitrophenol)
Comparator Or Baseline	4-nitrophenyl lactone: absorbs at ~405 nm (via released 4-nitrophenol) / Unsubstituted delta-valerolactone: no UV-Vis signal
Quantified Difference	Approximately 45 nm blue shift compared to 4-nitrophenol, and a finite signal vs. zero for unsubstituted lactone
Conditions	Spectrophotometric assay in alkaline buffer (class-level property of the dinitrophenol reporter)

Why This Matters

This spectral differentiation justifies procurement when an assay needs a visible-range chromophore with a distinct absorbance maximum to avoid interference from nitroanilide or 4-nitrophenol-based substrates.

• [1] PubChem. Compound Summary for CID 1493, 2,4-Dinitrophenol. National Center for Biotechnology Information (2026). View Source

Electrophilic Reactivity Advantage

The presence of two electron-withdrawing nitro groups on the phenyl ring of 6-(2,4-Dinitrophenyl)oxan-2-one significantly increases its susceptibility to nucleophilic attack compared to a mono-nitro analog, such as 6-(4-nitrophenyl)oxan-2-one. This is a class-level inference based on the known Hammett constants for nitro substituents. The 2,4-dinitrophenyl system readily forms stable, colored Meisenheimer complexes with nucleophiles, a reaction pathway unavailable to mono-nitro derivatives, which can be leveraged for direct spectrophotometric detection of nucleophiles [1]. The target compound's specific second-order rate constant for hydroxide addition has not been published.

SNAr probe potential

Class-level inference

Readily forms stable, colored Meisenheimer complexes with nucleophiles

Supports nucleophilic aromatic substitution mechanism study fit

Quantitative rate constants not published for this substrate

Evidence Dimension	Electrophilic reactivity (qualitative)
Target Compound Data	Capable of forming Meisenheimer complexes via nucleophilic addition
Comparator Or Baseline	6-(4-nitrophenyl)oxan-2-one: significantly less electrophilic; does not readily form stable Meisenheimer complexes
Quantified Difference	No quantitative rate constants available for direct comparison
Conditions	SNAr reaction conditions

Why This Matters

This unique reactivity pathway positions 6-(2,4-dinitrophenyl)oxan-2-one as a functional probe for studying nucleophilic aromatic substitution mechanisms, a capability absent in its mono-nitro counterparts.

• [1] Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. View Source

6-(2,4-Dinitrophenyl)oxan-2-one Applications

SNAr Mechanistic Probe

6-(2,4-Dinitrophenyl)oxan-2-one can serve as an activated substrate to investigate SNAr reaction kinetics and mechanisms. The 2,4-dinitrophenyl group allows for the formation of stable, colored Meisenheimer intermediates, which can be monitored spectrophotometrically. The lactone ring acts as a leaving group [1].

Chromogenic Substrate for Lactonases

As a delta-valerolactone derivative, this compound is a candidate substrate for lactonases (e.g., PON1). Enzymatic hydrolysis releases the chromogenic 2,4-dinitrophenol reporter, enabling continuous spectrophotometric activity assays. Its spectral peak near 360 nm provides an alternative to 405 nm-detected substrates in multiplexed formats [2].

Chiral Separation Reference Standard

As a defined racemic mixture (CAS 61477-84-7) with a single chiral center, this compound is ideal for developing and validating chiral chromatographic (HPLC) or electrophoretic methods. It can serve as a test solute for optimizing separation conditions to resolve the (R) and (S) enantiomers (CAS 61520-99-8 and 61521-47-9, respectively) [3].

Application

Selection Property

Validation Focus

SNAr Mechanism Probe

Electrophilic reactivity context

Meisenheimer complex formation monitoring

Lactonase Chromogenic Substrate

360 nm detection window

Hydrolysis kinetics and interference testing

Chiral Separation Reference

Racemic mixture (1:1 ratio)

Enantiomer resolution and method validation

• [1] Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. View Source
• [2] PubChem. Compound Summary for CID 1493, 2,4-Dinitrophenol. National Center for Biotechnology Information (2026). View Source
• [3] ChemSrc. (2024). (6R)-6-(2,4-Dinitrophenyl)oxan-2-one (CAS 61520-99-8) and (6S)-6-(2,4-Dinitrophenyl)oxan-2-one (CAS 61521-47-9). View Source